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Compound of Interest

Compound Name: NSC-65847

Cat. No.: B15563967 Get Quote

For the attention of Researchers, Scientists, and Drug Development Professionals.

This technical guide provides a comprehensive overview of the available scientific data on

NSC-65847. Contrary to potential misconceptions, current research overwhelmingly identifies

NSC-65847 as a dual inhibitor of viral and Streptococcus pneumoniae neuraminidase.[1] As of

the latest available data, there is no scientific literature to support the modulation of other

signaling pathways, such as the SHP2/PTPN11 axis, by this compound. This document will,

therefore, focus on its established mechanism of action as a neuraminidase inhibitor.

Core Mechanism of Action: Inhibition of
Neuraminidase
Neuraminidase is a critical enzyme for the replication of many viruses, most notably the

influenza virus. It is also a key virulence factor for certain bacteria like Streptococcus

pneumoniae. The primary function of neuraminidase is to cleave sialic acid residues from

glycoproteins on the surface of infected cells and newly formed viral particles. This action is

essential for the release of progeny virions from the host cell, allowing the infection to spread.

[2][3]

NSC-65847 acts as a competitive inhibitor of this enzyme. By blocking the active site of

neuraminidase, NSC-65847 prevents the cleavage of sialic acid, effectively trapping the newly

synthesized viral particles on the surface of the host cell. This prevents their release and

subsequent infection of other cells, thereby halting the progression of the infection.
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Signaling Pathway of Influenza Virus Release and
Inhibition by NSC-65847
The following diagram illustrates the role of neuraminidase in the influenza virus life cycle and

the inhibitory effect of NSC-65847.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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